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Compound of Interest

Compound Name: N-(Trimethylsilyl)imidazole

Cat. No.: B120780

Essential Safety and Handling Guide for N-
(Trimethylsilyl)imidazole

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for the handling of N-(Trimethylsilyl)imidazole (TMSI). It is intended for
researchers, scientists, and professionals in drug development to ensure the safe and
compliant use of this chemical.

Personal Protective Equipment (PPE)

When handling N-(Trimethylsilyl)imidazole, a comprehensive PPE strategy is critical to
minimize exposure and ensure personal safety. The following table summarizes the required
PPE.

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b120780?utm_src=pdf-interest
https://www.benchchem.com/product/b120780?utm_src=pdf-body
https://www.benchchem.com/product/b120780?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b120780?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

Protection Type

Specific Recommendations

Rationale

Eye/Face Protection

Chemical goggles are
required. Contact lenses
should not be worn.[1] A face
shield may be necessary for

splash hazards.

Protects against splashes and
vapors that can cause serious

eye irritation or damage.[1][2]

Hand Protection

Neoprene or nitrile rubber

gloves are recommended.[1]

Provides a barrier against skin
contact, which can cause

irritation or burns.[1][3]

Skin and Body Protection

Wear suitable protective
clothing to prevent skin
contact.[1] An emergency
shower should be readily

available.

Protects against accidental

skin exposure.

Respiratory Protection

Use only in a well-ventilated
area or under a chemical fume
hood.[1][3] If inhalation
exposure is possible, a
NIOSH-certified combination
organic vapor-amine gas
(brown cartridge) respirator is

recommended.[1]

Prevents inhalation of vapors,
which can cause respiratory
tract irritation, coughing,

headaches, and nausea.[1][4]

Operational Plan: Safe Handling Workflow

Adherence to a strict operational workflow is paramount when working with N-

(Trimethylsilyl)imidazole. This substance is a highly flammable liquid and vapor that reacts

with water and moisture.[1] It is also corrosive and can cause severe skin burns and eye

damage.[3][5]

Workflow for Handling N-(Trimethylsilyl)imidazole
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Caption: Logical workflow for the safe handling and disposal of N-(Trimethylsilyl)imidazole.
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First Aid Measures

Immediate and appropriate first aid is crucial in the event of exposure to N-
(Trimethylsilyl)imidazole.

Exposure Route First Aid Procedure

Move the victim to fresh air and keep them at
) rest in a comfortable breathing position.[1][4] If
Inhalation o ) )
the individual feels unwell, seek immediate

medical attention.[1][4]

Immediately remove all contaminated clothing.
Skin Contact [3] Wash the affected area with plenty of soap
and water.[1][4] Seek medical attention.[1][4]

Immediately flush the eyes with plenty of water
for at least 15 minutes, making sure to remove

Eye Contact contact lenses if present and easy to do so.[1][4]
Continue rinsing and seek immediate medical
attention.[1][4]

Do not induce vomiting. Never give anything by
Ingestion mouth to an unconscious person.[1][4] Seek

immediate medical attention.[1][4]

Disposal Plan

Proper disposal of N-(Trimethylsilyl)imidazole and any contaminated materials is essential to
prevent environmental contamination and ensure regulatory compliance.

o Waste Classification: This material and its container must be disposed of as hazardous
waste.[5]

» Disposal Method: Dispose of the contents and container in accordance with all local,
regional, national, and international regulations at a licensed waste disposal facility.[1][4]

» Prohibited Disposal: Do not dispose of waste into the sewer system.[4] Avoid release into the
environment.[1][4]
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o Contaminated Containers: Handle empty containers with care as residual vapors are
flammable.[1][4] These should be treated as hazardous waste.

Chemical and Physical Properties

The following table summarizes key quantitative data for N-(Trimethylsilyl)imidazole.

Property Value Source
Molecular Formula C6H12N2Si

Molecular Weight 140.26 g/mol

CAS Number 18156-74-6

Flash Point 6 °C (42.8 °F) - closed cup

Boiling Point 93-94 °C at 14 mmHg

Density 0.956 g/mL at 25 °C

Refractive Index n20/D 1.475

Incompatible Materials

To prevent hazardous reactions, avoid contact between N-(Trimethylsilyl)imidazole and the
following substances:

Acids[1]

Alcohols[1]

Oxidizing agents[1]

Peroxides[1]

Moisture and Water[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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